2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile

• Molecular Formula: C17H10N2O2S
• Molecular Weight: 306.3 g/mol
• IUPAC Name: 2-(2,5-dioxopyrrol-1-yl)-4,5-dihydrobenzo[g][1]benzothiole-3-carbonitrile
• InChI: InChI=1S/C17H10N2O2S/c18-9-13-12-6-5-10-3-1-2-4-11(10)16(12)22-17(13)19-14(20)7-8-15(19)21/h1-4,7-8H,5-6H2
• InChI Key: CUWWQBRJXWNYEL-UHFFFAOYSA-N
• SMILES: C1CC2=C(C3=CC=CC=C31)SC(=C2C#N)N4C(=O)C=CC4=O

Description

2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile, also known as DNT, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DNT belongs to the class of naphtho[1,2-b]thiophene derivatives, which have been reported to possess diverse biological activities.

Mechanism of Action

The mechanism of action of 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile is not well understood. However, it has been reported to interact with DNA and inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and transcription. 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile has also been reported to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects:
2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile has been reported to exhibit various biochemical and physiological effects. It has been reported to possess anti-inflammatory, anti-tumor, and anti-microbial activities. 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile has also been reported to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile in lab experiments is its ease of synthesis. 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile can be synthesized using a simple two-step procedure, making it readily available for scientific research. However, one of the limitations of using 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile in lab experiments is its low solubility in water, which can limit its bioavailability.

Future Directions

There are various future directions for the research on 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile. One of the potential applications of 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile is in the development of organic electronic devices, such as OFETs and OSCs. Further research is needed to optimize the synthesis of 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile and improve its charge transport properties. Another potential application of 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile is in the development of anti-cancer drugs. Further research is needed to elucidate the mechanism of action of 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile and identify its potential targets for cancer therapy. Additionally, 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile has been reported to possess anti-microbial activity, making it a potential candidate for the development of new antibiotics. Further research is needed to explore the use of 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile in the treatment of infectious diseases.

Synthesis Methods

The synthesis of 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile involves the reaction of 2-acetylnaphtho[1,2-b]thiophene-3-carbonitrile with ethyl cyanoacetate in the presence of sodium ethoxide. The reaction proceeds through the formation of an intermediate, which is subsequently cyclized to yield 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile. The yield of 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile obtained from this method is reported to be around 70%.

Scientific Research Applications

2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile has been reported to possess various biological activities, which make it a promising candidate for scientific research. One of the most significant applications of 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile is in the field of organic electronics. 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4,5-dihydronaphtho[1,2-b]thiophene-3-carbonitrile has been reported to exhibit excellent charge transport properties, making it a potential candidate for use in organic field-effect transistors (OFETs) and organic solar cells (OSCs).